Cas no 1361690-32-5 (3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl)

• Product Name: 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl
• CAS No: 1361690-32-5
• MF: C₁₄H₇Cl₂F₅
• MW: 341.103399515152
• CID: 4996400
• Update Time: 2025-05-20

3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5/c15-11-4-2-8(6-12(11)16)7-1-3-9(13(17)18)10(5-7)14(19,20)21/h1-6,13H
• InChI Key： MMEUKYFTAVFSKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(F)F)=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl

Introduction to 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl (CAS No. 1361690-32-5) and Its Applications in Modern Chemical Research

3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl (CAS No. 1361690-32-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. This biphenyl derivative, characterized by the presence of chlorine, fluorine, and methyl substituents, exhibits promising characteristics that make it a valuable candidate for further exploration in synthetic chemistry and material science.

The compound's molecular structure, featuring a biphenyl core with substituents at the 3, 4, and 4' positions, contributes to its distinct electronic and steric properties. The chloro and difluoromethyl groups enhance its reactivity, making it a useful intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds with tailored electronic properties for applications in organic electronics and optoelectronics. The biphenyl framework is particularly attractive due to its rigid structure and ability to form stable conjugated systems. The introduction of halogen substituents further modulates these properties, enabling fine-tuning of charge transport and light-emitting characteristics.

One of the most compelling aspects of 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl is its potential as a building block in pharmaceutical synthesis. Researchers have explored its utility in constructing heterocyclic scaffolds that mimic natural products and bioactive molecules. The presence of multiple reactive sites allows for diverse functionalization strategies, opening up avenues for drug discovery and development.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The biphenyl core is a common motif in many kinase inhibitors due to its ability to bind effectively to ATP pockets in enzyme active sites. By incorporating electron-withdrawing groups like chloro and trifluoromethyl, researchers can enhance the binding affinity and selectivity of these inhibitors.

The influence of fluorine substituents on pharmacokinetic properties has also been a focal point of investigation. Fluorine atoms can significantly impact metabolic stability, lipophilicity, and cell membrane permeability, all of which are crucial factors in drug design. The dual presence of fluorine at the 4' position in 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl adds an extra layer of complexity that can be exploited to optimize drug-like properties.

Moreover, the compound's stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes. Its resistance to decomposition at elevated temperatures allows for efficient purification and isolation processes, which are essential for industrial-scale production.

In agrochemical applications, 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl has shown promise as a precursor for developing novel pesticides with enhanced efficacy and environmental compatibility. The structural features of this compound contribute to its ability to interact with biological targets in pests while minimizing off-target effects on non-target organisms.

The synthesis of this compound typically involves multi-step organic transformations that require careful control over reaction conditions to achieve high yields and purity. Advanced catalytic methods have been employed to facilitate specific bond formations, ensuring that the desired substitution patterns are achieved efficiently.

The growing demand for high-performance materials has also driven research into the applications of this biphenyl derivative in advanced technologies. Its electronic properties make it suitable for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The ability to fine-tune these properties through strategic substitution allows for the development of materials tailored to specific applications.

Future research directions may explore the use of computational methods to predict and optimize the properties of derivatives based on 3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl. Machine learning algorithms can accelerate the discovery process by identifying promising structural modifications based on large datasets of experimental results.

In conclusion,3,4-Dichloro-4'-difluoromethyl-3'-trifluoromethyl-biphenyl (CAS No. 1361690-32-5) represents a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals、agrochemicals、and advanced materials. As research continues to uncover new applications，this compound is likely to remain at the forefront of innovation in chemical science.